Cas no 1221715-90-7 (tert-Butyl 3-((5-bromopentyl)oxy)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-((5-bromopentyl)oxy)azetidine-1-carboxylate
• CAS No: 1221715-90-7
• MF: C₁₃H₂₄BrNO₃
• MW: 322.238563537598
• MDL: MFCD16140230
• CID: 1083314
• PubChem ID: 53484300
• Update Time: 2025-04-20

tert-Butyl 3-((5-bromopentyl)oxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((5-bromopentyl)oxy)azetidine-1-carboxylate
• tert-butyl 3-(5-bromopentoxy)azetidine-1-carboxylate
• Tert-butyl3-(5-bromopentoxy)azetidine-1-carboxylate
• DB-371835
• 1221715-90-7
• tert-Butyl 3-(5-bromopentyloxy)azetidine-1-carboxylate
• DTXSID60703909
• D84875
• CS-0310109
• AKOS015969277
• SB52145
• 1-Boc-3-(5-bromopentoxy)azetidine
• TERT-BUTYL 3-[(5-BROMOPENTYL)OXY]AZETIDINE-1-CARBOXYLATE
• AS-79391

• MDL： MFCD16140230
• Inchi： 1S/C13H24BrNO3/c1-13(2,3)18-12(16)15-9-11(10-15)17-8-6-4-5-7-14/h11H,4-10H2,1-3H3
• InChI Key： FQOPKKIVAHQFPF-UHFFFAOYSA-N
• SMILES： BrCCCCCOC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 321.09396g/mol
• Monoisotopic Mass: 321.09396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids